Cas no 2228614-09-1 (4-(1-phenylethyl)oxane-2,6-dione)

• Product Name: 4-(1-phenylethyl)oxane-2,6-dione
• CAS No: 2228614-09-1
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 6448552
• PubChem ID: 165845800
• Update Time: 2025-05-23

4-(1-phenylethyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-phenylethyl)oxane-2,6-dione
• EN300-1861829
• 2228614-09-1

• Inchi： 1S/C13H14O3/c1-9(10-5-3-2-4-6-10)11-7-12(14)16-13(15)8-11/h2-6,9,11H,7-8H2,1H3
• InChI Key： NCFDXYNDGLMXKE-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(1-phenylethyl)oxane-2,6-dione

Comprehensive Overview of 4-(1-phenylethyl)oxane-2,6-dione (CAS No. 2228614-09-1): Properties, Applications, and Industry Insights

4-(1-phenylethyl)oxane-2,6-dione (CAS No. 2228614-09-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This oxane-derived dione features a phenyl-substituted ethyl group at the 4-position, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula, C13H14O3, and distinct cyclic diketone architecture contribute to its reactivity in nucleophilic additions and ring-opening reactions.

In recent years, the demand for heterocyclic building blocks like 4-(1-phenylethyl)oxane-2,6-dione has surged, driven by trends in drug discovery and material science. Researchers frequently search for "oxane-2,6-dione derivatives" or "CAS 2228614-09-1 solubility," reflecting interest in its physicochemical properties. The compound exhibits moderate polarity (logP ~1.8) and stability under inert conditions, making it suitable for controlled reactions. Its melting point (≈145–148°C) and spectral data (IR: 1745 cm⁻¹ for C=O stretch) are critical for quality verification.

One emerging application of 4-(1-phenylethyl)oxane-2,6-dione lies in asymmetric catalysis. Its chiral center enables enantioselective transformations, addressing the pharmaceutical industry’s need for optically active intermediates. Google Scholar citations reveal growing interest in "stereoselective synthesis using oxane diones," particularly for kinase inhibitors and anti-inflammatory agents. The compound’s rigid bicyclic framework also inspires material scientists exploring high-performance polymers with thermal resistance.

From an SEO perspective, queries like "buy 4-(1-phenylethyl)oxane-2,6-dione" or "2228614-09-1 supplier" indicate commercial interest. Reputable manufacturers provide HPLC purity (>98%) and detailed MSDS, ensuring compliance with non-hazardous handling protocols. Environmental considerations are addressed through green chemistry approaches, such as solvent-free reactions or biocatalytic modifications of this ketone scaffold.

Ongoing studies investigate the structure-activity relationship (SAR) of 4-(1-phenylethyl)oxane-2,6-dione analogs in medicinal chemistry. Patent analyses show its utility in prodrug designs, leveraging the hydrolytic susceptibility of the dione moiety. This aligns with trending topics like "targeted drug delivery systems" and "biodegradable linkers." Computational modeling (e.g., DFT calculations) further predicts its binding affinity for enzymatic targets, a hot topic in AI-driven drug discovery.

In summary, 4-(1-phenylethyl)oxane-2,6-dione (CAS No. 2228614-09-1) represents a versatile chemical entity bridging academic research and industrial innovation. Its adoption in peptide mimetics and agrochemicals underscores cross-disciplinary relevance, while analytical techniques like LC-MS and NMR ensure precise characterization—key to answering frequent search queries about "CAS 2228614-09-1 characterization data." As sustainable chemistry advances, this compound’s role in eco-friendly syntheses will likely expand.